Cas no 33786-47-9 (2-Propyl-(E)-2-pentenoic Acid)

• Product Name: 2-Propyl-(E)-2-pentenoic Acid
• CAS No: 33786-47-9
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD00801107
• CID: 309996
• Update Time: 2025-04-19

2-Propyl-(E)-2-pentenoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid,2-propyl-, (2E)-
• (2E)-2-Propyl-2-pentenoic acid
• 2-PROPYL-2-(E)-PENTENOICACID
• (2E)-2-propylpent-2-enoic acid
• trans-2-EN-valproic acid
• 2-Propyl-(E)-2-pentenoic Acid

• MDL： MFCD00801107
• Inchi： 1S/C8H14O2/c1-3-5-7(6-4-2)8(9)10/h5H,3-4,6H2,1-2H3,(H,9,10)/b7-5+
• InChI Key： ZKNJEOBYOLUGKJ-FNORWQNLSA-N
• SMILES： OC(/C(=C/CC)/CCC)=O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 0.956
• Boiling Point: 242.9°Cat760mmHg
• Flash Point: 149.8°C
• Refractive Index: 1.458
• PSA: 37.3